8-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine hydrochloride
Overview
Description
“8-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine hydrochloride” is a chemical compound with the molecular formula C10H13ClFNO . It is closely related to “8-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one”, which has a molecular weight of 180.18 .
Molecular Structure Analysis
The InChI code for “8-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one” is 1S/C10H9FO2/c11-7-3-4-8-9(12)2-1-5-13-10(8)6-7/h3-4,6H,1-2,5H2 . This provides a detailed description of the molecule’s structure, including the positions of the fluorine atom and the benzoxepin ring.Physical And Chemical Properties Analysis
The physical form of “8-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one” is a powder . The storage temperature is 4 degrees Celsius . More specific physical and chemical properties of “8-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine hydrochloride” are not available in the resources I have.Scientific Research Applications
Antiproliferative Activity in Cancer Research
The compound 8-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine hydrochloride has been evaluated for its antiproliferative activity in vitro against various cancer cell lines such as Hela, A549, HepG2, and MCF-7. This suggests its potential use in cancer research, particularly in studying the mechanisms of cancer cell proliferation and developing new anti-cancer drugs .
Drug Discovery and Development
This chemical compound exhibits exceptional potential in drug discovery and development. It offers promising avenues for therapeutic interventions due to its unique properties. The compound’s interaction with biological targets such as enzymes or receptors can be studied to design novel drugs with improved efficacy and safety profiles.
Binding Mode Analysis
In the context of drug design, understanding the binding mode of compounds like 8-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine hydrochloride to their targets is crucial. Computational tools such as the CDOKER program connected with Accelrys Discovery Studio have been used to simulate and elucidate the binding modes of similar compounds in the tyrosine kinase ligand binding region . This kind of analysis is vital for optimizing drug-receptor interactions.
Safety and Hazards
The safety information for “8-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one” includes several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
8-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO.ClH/c11-7-3-4-8-9(12)2-1-5-13-10(8)6-7;/h3-4,6,9H,1-2,5,12H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UJIFILSJQAMBEZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=C(C=C(C=C2)F)OC1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine hydrochloride | |
CAS RN |
1432679-00-9 |
Source
|
| Record name | 8-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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